Cas no 904523-97-3 (N-(2-fluorophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-(2-fluorophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 904523-97-3
• MF: C₁₈H₁₃F₂N₃O₃
• MW: 357.310930967331
• CID: 6336327
• PubChem ID: 22520347
• Update Time: 2025-07-17

N-(2-fluorophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• 904523-97-3
• F2580-1972
• AKOS001914024
• N-(2-fluorophenyl)-2-(4-(4-fluorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
• N-(2-fluorophenyl)-2-[4-(4-fluorophenyl)-2,3-dioxopyrazin-1-yl]acetamide

• Inchi： 1S/C18H13F2N3O3/c19-12-5-7-13(8-6-12)23-10-9-22(17(25)18(23)26)11-16(24)21-15-4-2-1-3-14(15)20/h1-10H,11H2,(H,21,24)
• InChI Key： JUUZEULLPYQXPM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=CN(C(C1=O)=O)CC(NC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 357.09249761g/mol
• Monoisotopic Mass: 357.09249761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7Ų

Additional information on N-(2-fluorophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

Research Briefing on N-(2-fluorophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS: 904523-97-3)

In recent years, the compound N-(2-fluorophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS: 904523-97-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydropyrazine core and fluorophenyl substituents, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(2-fluorophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to achieve higher efficiency. The compound's structural features, including the presence of fluorine atoms, contribute to its enhanced bioavailability and metabolic stability, making it a viable candidate for further drug development.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling molecules, such as NF-κB and COX-2, which are critical in the regulation of inflammation and pain. These findings suggest potential applications in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent preclinical trials have explored the anticancer properties of N-(2-fluorophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide. The compound has shown selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. Researchers are investigating its potential as a targeted therapy, either as a standalone treatment or in combination with existing chemotherapeutic agents.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. Ongoing research aims to optimize the compound's properties and evaluate its safety and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, N-(2-fluorophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and multifaceted biological activities warrant further investigation to unlock its full therapeutic potential. Continued research and development efforts will be crucial in advancing this compound from the laboratory to the clinic.